Cas no 1251576-58-5 (6-(azepane-1-sulfonyl)-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 6-(azepane-1-sulfonyl)-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 1251576-58-5
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 5750230
• PubChem ID: 49666000
• Update Time: 2023-11-20

6-(azepane-1-sulfonyl)-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(azepane-1-sulfonyl)-2-(2-phenylethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• F3406-8380
• 1251576-58-5
• AKOS021974241
• VU0624981-1
• 6-(azepan-1-ylsulfonyl)-2-phenethyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 6-(azepan-1-ylsulfonyl)-2-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C20H24N4O3S/c25-20-23-16-18(28(26,27)22-13-6-1-2-7-14-22)10-11-19(23)21-24(20)15-12-17-8-4-3-5-9-17/h3-5,8-11,16H,1-2,6-7,12-15H2
• InChI Key： HHJHEFWMURAUCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CCC3C=CC=CC=3)C(N2C=1)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 400.15691181g/mol
• Monoisotopic Mass: 400.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones